1-(2-Pyrrolidin-1-YL-ethyl)-1H-indazol-4-ylamine

• Molecular Formula: C13H18N4
• Molecular Weight: 230.31 g/mol
• IUPAC Name: 1-(2-pyrrolidin-1-ylethyl)indazol-4-amine
• InChI: InChI=1S/C13H18N4/c14-12-4-3-5-13-11(12)10-15-17(13)9-8-16-6-1-2-7-16/h3-5,10H,1-2,6-9,14H2
• InChI Key: ICTBJQFRVQXRQS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCN2C3=CC=CC(=C3C=N2)N

Description

1-(2-Pyrrolidin-1-YL-ethyl)-1H-indazol-4-ylamine is a useful research compound. Its molecular formula is C13H18N4 and its molecular weight is 230.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-Nitro-1-(2-pyrrolidin-1-yl-ethyl)-1H-indazole (1.90 g, 7.30 mmol), iron powder (4.10 g, 73.4 mmol), and ammonium chloride (0.200 g, 3.65 mmol) were suspended in a 4:1 solution of ethanol/H2O. The mixture was heated to reflux for 3 hours, cooled to room temperature and concentrated under reduced pressure. The residue was taken up and stirred in triethylamine/ethyl acetate (1/4, 30 mL) for 15 minutes and filtered through a plug of silica gel. The silica gel was rinsing with triethylamine/ethyl acetate (1/4) and combined filtrate concentrated under reduced pressure to provide the title compound. 1H NMR (300 MHz, DMSO-d6) δ ppm 1.62 (m, 4H), 2.44 (m, 4H), 2.81 (t, 2H, J=6.78), 4.34 (t, 2H, J=6.78), 5.73 (s, 2H), 6.13 (m, 1H), 6.66 (m, 1H), 7.01 (m, 1H), 8.05 (s, 1H); MS (DCI/NH3) m/z 231 [M+H]+.